Cas no 957129-52-1 (5-ethyl-4-fluoro-1H-Pyrazole-3-carboxamide)

• Product Name: 5-ethyl-4-fluoro-1H-Pyrazole-3-carboxamide
• CAS No: 957129-52-1
• MF: C₆H₈FN₃O
• MW: 157.145624160767
• CID: 1123125
• PubChem ID: 126970273
• Update Time: 2025-11-06

5-ethyl-4-fluoro-1H-Pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4-fluoro-1H-Pyrazole-3-carboxamide
• 1h-pyrazole-3-carboxamide,5-ethyl-4-fluoro-
• 1h-pyrazole-3-carboxamide, 5-ethyl-4-fluoro-
• 957129-52-1

• Inchi： 1S/C6H8FN3O/c1-2-3-4(7)5(6(8)11)10-9-3/h2H2,1H3,(H2,8,11)(H,9,10)
• InChI Key： AJLMSGYCHDIPPT-UHFFFAOYSA-N
• SMILES： FC1C(C(N)=O)=NNC=1CC

Computed Properties

• Exact Mass: 157.06514005g/mol
• Monoisotopic Mass: 157.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 5-ethyl-4-fluoro-1H-Pyrazole-3-carboxamide

5-Ethyl-4-Fluoro-1H-Pyrazole-3-carboxamide (CAS No. 957129-52-1): A Comprehensive Overview

5-Ethyl-4-fluoro-1H-pyrazole-3-carboxamide (CAS No. 957129-52-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The introduction of a fluorine atom and an ethyl group in the structure of this compound further enhances its potential therapeutic applications.

The chemical structure of 5-ethyl-4-fluoro-1H-pyrazole-3-carboxamide is characterized by a pyrazole ring with a carboxamide functional group at the 3-position. The presence of the fluorine atom at the 4-position and the ethyl group at the 5-position imparts unique chemical and biological properties to this molecule. Fluorine substitution is known to enhance metabolic stability, improve pharmacokinetic profiles, and modulate biological activity, making this compound a promising candidate for drug development.

Recent studies have explored the potential of 5-ethyl-4-fluoro-1H-pyrazole-3-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research has shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This inhibition can lead to reduced production of prostaglandins, thereby alleviating inflammation and pain.

In addition to its anti-inflammatory properties, 5-ethyl-4-fluoro-1H-pyrazole-3-carboxamide has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of ion channels and neurotransmitter systems, which are crucial for maintaining neuronal excitability.

The pharmacokinetic profile of 5-ethyl-4-fluoro-1H-pyrazole-3-carboxamide has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability, favorable distribution, and a reasonable half-life. These properties make it suitable for oral administration in clinical settings. Furthermore, the compound has shown low toxicity in preclinical studies, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-ethyl-4-fluoro-1H-pyrazole-3-carboxamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic benefits and potential side effects.

The development of 5-ethyl-4-fluoro-1H-pyrazole-3-carboxamide as a therapeutic agent is part of a broader trend in medicinal chemistry to design molecules with improved pharmacological properties through structural modifications. The strategic introduction of functional groups such as fluorine and ethyl can significantly enhance the potency and selectivity of drug candidates, leading to more effective treatments for various diseases.

In conclusion, 5-ethyl-4-fluoro-1H-pyrazole-3-carboxamide (CAS No. 957129-52-1) represents a promising compound with potential applications in anti-inflammatory and anticonvulsant therapy. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.